Cas no 259739-00-9 (Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]-)

• Product Name: Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]-
• CAS No: 259739-00-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD12756735
• CID: 3923577
• Update Time: 2025-05-25

Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]-
• 1-{6-[(2-hydroxyethyl)(methyl)amino]naphthalen-2-yl}ethan-1-one

• MDL： MFCD12756735
• Inchi： 1S/C15H17NO2/c1-11(18)12-3-4-14-10-15(16(2)7-8-17)6-5-13(14)9-12/h3-6,9-10,17H,7-8H2,1-2H3
• InChI Key： LFRBCJWTPLLSEJ-UHFFFAOYSA-N
• SMILES： C1(C=CC2C(=CC=C(C(C)=O)C=2)C=1)N(C)CCO

Additional information on Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]-

Recent Advances in the Study of Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]- (CAS: 259739-00-9)

Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]- (CAS: 259739-00-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

The compound's unique structure, featuring a naphthalene core with a hydroxyethylmethylamino substituent, has been the subject of several investigations. Researchers have identified its ability to interact with various biological targets, including enzymes and receptors, making it a promising candidate for further development. Recent studies have highlighted its potential as a modulator of specific signaling pathways, which could have implications for treating diseases such as cancer and inflammatory disorders.

One of the key findings from recent research is the compound's role in inhibiting certain kinases, which are critical enzymes in cellular signaling. Preliminary in vitro studies have demonstrated its efficacy in reducing the activity of these kinases, suggesting a potential application in targeted cancer therapies. Additionally, its relatively low toxicity profile in preliminary toxicity assays has made it an attractive candidate for further preclinical evaluation.

Another area of interest is the compound's potential as a fluorescent probe. Due to its naphthalene-based structure, it exhibits strong fluorescence properties, which can be utilized in bioimaging and diagnostic applications. Recent studies have explored its use in detecting specific biomolecules in complex biological samples, showcasing its versatility beyond therapeutic applications.

Despite these promising findings, challenges remain in the development of Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]- as a therapeutic or diagnostic tool. Issues such as solubility, stability, and bioavailability need to be addressed in future studies. Researchers are currently exploring various formulation strategies to overcome these limitations and enhance the compound's performance in vivo.

In conclusion, Ethanone, 1-[6-[(2-hydroxyethyl)methylamino]-2-naphthalenyl]- (CAS: 259739-00-9) represents a compound with significant potential in both therapeutic and diagnostic applications. Ongoing research is expected to further elucidate its mechanisms of action and optimize its properties for clinical use. This brief highlights the importance of continued investigation into this compound and its derivatives, which could lead to breakthroughs in chemical biology and pharmaceutical sciences.